2-Ethylhexyl nonanoate
Overview
Description
2-Ethylhexyl nonanoate is a chemical compound that belongs to the family of esters. It is commonly used in the formulation of personal care products, such as lotions, creams, and sunscreens. Due to its unique properties, it has also found applications in various scientific research fields.
Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “2-Ethylhexyl nonanoate”, also known as “2-Ethylhexyl pelargonate”:
Surfactants and Cleansing Agents
2-Ethylhexyl nonanoate is used in the synthesis of nonionic surfactants due to its properties as a fatty acid. These surfactants can function as cleansing agents, emulsifying agents, and solubilizing agents in various products .
Cosmetics and Personal Care
In cosmetics, this compound serves as an emollient and conditioning agent. It provides a dry skin feel in skincare applications and improves hair conditioning in shampoos and conditioners. It also acts as a plasticizer resin in hairsprays .
Lubricants
2-Ethylhexyl nonanoate can be used as a lubricant, providing smoothness and slipperiness in various applications, enhancing the performance and longevity of mechanical systems .
Plasticizers
As a plasticizer, it is used to increase the plasticity or fluidity of a material, making it more flexible and less brittle. This is particularly useful in the production of plastics and resins .
Emollients in Skin Care
It is utilized as a fast-spreading, dry emollient in facial care and baby care products, offering a non-greasy feel while maintaining skin hydration .
Hair Care Products
This compound prevents clogging of aerosols and serves as an ingredient that enhances hair conditioning, making it softer and easier to manage .
properties
IUPAC Name |
2-ethylhexyl nonanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H34O2/c1-4-7-9-10-11-12-14-17(18)19-15-16(6-3)13-8-5-2/h16H,4-15H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCFWAONPPYWNDM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC(=O)OCC(CC)CCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H34O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80866762 |
Source
|
| Record name | Nonanoic acid, 2-ethylhexyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80866762 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethylhexyl nonanoate | |
CAS RN |
59587-44-9 |
Source
|
| Record name | 2-Ethylhexyl pelargonate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=59587-44-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Ethylhexyl pelargonate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0059587449 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Nonanoic acid, 2-ethylhexyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Nonanoic acid, 2-ethylhexyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80866762 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-ethylhexyl nonanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.056.182 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ETHYLHEXYL PELARGONATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3YU1SQ04DV | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the advantages of using 2-ethylhexyl pelargonate as a bio-lubricant compared to existing alternatives?
A1: 2-Ethylhexyl pelargonate presents several advantages as a bio-lubricant:
- Improved Oxidative Stability: The research suggests that using a saturated base oil like pelargonic acid in the synthesis of 2-ethylhexyl pelargonate can enhance its oxidative stability compared to current bio-lubricants. []
- Excellent Viscosity Properties: The synthesized 2-ethylhexyl pelargonate demonstrates superior viscosity properties compared to some commercial petro-lubricants and bio-lubricants. It exhibits a kinematic viscosity of 4.44 cSt at 40°C and 1.92 cSt at 100°C, with a viscosity index of 366.247. []
- Environmental Friendliness: As a bio-based lubricant, 2-ethylhexyl pelargonate offers a more sustainable alternative to petroleum-derived lubricants, addressing environmental concerns. []
Q2: What are the limitations of 2-ethylhexyl pelargonate as a bio-lubricant, and how can they be addressed?
A2: While promising, 2-ethylhexyl pelargonate has some limitations:
- Low Cloud and Pour Points: The cloud point (-18°C) and pour point (-24°C) of 2-ethylhexyl pelargonate are higher than those of commercial petro-lubricants. [] This limits its use in low-temperature applications. Future research could explore the addition of additives to improve these properties.
- Limited Research on Radiolysis: While not directly addressed in the provided abstracts, understanding the impact of radiation on 2-ethylhexyl pelargonate is crucial for applications involving exposure to radiation, such as in nuclear power plants. Further research on its radiolytic stability and potential degradation products is necessary. []
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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